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Compound Name: 4-Amino-3-chlorophenol

Cat. No.: B108459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
Amino-3-chlorophenol in various organic solvents. Due to the limited availability of precise

quantitative data for 4-Amino-3-chlorophenol, this document presents qualitative solubility

information and estimated quantitative values based on the closely related compound, 4-

aminophenol. Furthermore, a detailed experimental protocol for the accurate determination of

its solubility is provided, enabling researchers to generate precise data for their specific

applications.

Core Concepts in Solubility
The solubility of a solid compound in a liquid solvent is a critical physicochemical parameter in

pharmaceutical and chemical research. It is defined as the maximum concentration of a solute

that can dissolve in a solvent at a given temperature and pressure to form a saturated solution.

This property is governed by the principle of "like dissolves like," where polar solutes tend to

dissolve in polar solvents, and non-polar solutes in non-polar solvents. The molecular structure

of 4-Amino-3-chlorophenol, featuring a polar aromatic ring with amino and hydroxyl groups,

alongside a halogen substituent, dictates its solubility profile in various organic media.

Solubility Profile of 4-Amino-3-chlorophenol
Qualitative assessments indicate that 4-Amino-3-chlorophenol is soluble in ethanol and

acetone, and slightly soluble in methanol and dimethyl sulfoxide (DMSO).[1] To provide a more
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quantitative perspective, the following table summarizes the solubility data for 4-aminophenol,

a structurally analogous compound. These values can serve as a useful estimation for the

solubility of 4-Amino-3-chlorophenol. The presence of the chlorine atom in 4-Amino-3-
chlorophenol may slightly alter these values, and experimental verification is highly

recommended.

Organic Solvent
Estimated Solubility of 4-Amino-3-
chlorophenol ( g/100 mL at 25°C)

Ethanol ~4.5[2]

Acetone ~12[2]

Methanol Slightly Soluble

Dimethyl Sulfoxide (DMSO) Very Soluble[2][3]

Acetonitrile ~23[2]

Ethyl Acetate ~15[2]

Note: These are estimated values based on the solubility of 4-aminophenol and should be

experimentally verified for 4-Amino-3-chlorophenol.

Experimental Protocol for Solubility Determination
To obtain precise and reliable solubility data for 4-Amino-3-chlorophenol, the following

detailed experimental protocol, based on the widely accepted shake-flask method coupled with

UV-Vis spectrophotometry, is provided.

Materials and Equipment
4-Amino-3-chlorophenol (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Volumetric flasks and pipettes
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Scintillation vials or sealed flasks

Constant temperature shaker bath

Centrifuge

Syringe filters (0.45 µm)

UV-Vis spectrophotometer

Quartz cuvettes

Experimental Workflow
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Preparation Experiment

Analysis

Prepare Stock Solutions

Construct Calibration Curve

Prepare Saturated Solutions
(Shake-Flask Method)

Equilibration

Phase Separation
(Centrifugation/Filtration)

Dilute Supernatant

Measure Absorbance
(UV-Vis Spectrophotometry)

Calculate Solubility
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Accurate Mass & Volume Measurement

Known Concentrations of Standards

Linear Calibration Curve

Beer-Lambert Law (A=εbc)

Calculated Solubility

Equilibrated Saturated Solution

Absorbance of Unknown Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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